Cas no 15150-93-3 (4-(Hydroxyamino)-3-nitrobenzoic acid)

• Product Name: 4-(Hydroxyamino)-3-nitrobenzoic acid
• CAS No: 15150-93-3
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 1094065
• PubChem ID: 72942941
• Update Time: 2025-11-06

4-(Hydroxyamino)-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxyamino)-3-nitrobenzoic acid
• 2-Nitro-4-carboxy-phenyl-hydroxylamin
• 15150-93-3
• AKOS017531086
• A920825
• 4-(Hydroxyamino)-3-nitrobenzoicacid

• MDL： MFCD23725861
• Inchi： 1S/C7H6N2O5/c10-7(11)4-1-2-5(8-12)6(3-4)9(13)14/h1-3,8,12H,(H,10,11)
• InChI Key： QUNIEGDOOHUSCA-UHFFFAOYSA-N
• SMILES： ONC1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02767130g/mol
• Monoisotopic Mass: 198.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 115Ų

4-(Hydroxyamino)-3-nitrobenzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-(Hydroxyamino)-3-nitrobenzoic acid

4-(Hydroxyamino)-3-nitrobenzoic Acid: A Comprehensive Overview

4-(Hydroxyamino)-3-nitrobenzoic acid (CAS No. 15150-93-3) is a chemically synthesized compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound, characterized by its unique structure featuring both hydroxyamino and nitro groups attached to a benzoic acid backbone, exhibits versatile reactivity and functional properties. Recent advancements in synthetic chemistry have enabled the precise control of its synthesis, leading to enhanced understanding of its potential applications.

The molecular structure of 4-(Hydroxyamino)-3-nitrobenzoic acid plays a pivotal role in its chemical behavior. The hydroxyamino group (-NH-OH) introduces hydrogen bonding capabilities, while the nitro group (-NO₂) imparts electron-withdrawing effects, making the compound highly reactive in various chemical transformations. Researchers have exploited these properties to develop novel synthetic pathways for complex molecules, including bioactive compounds and advanced materials.

Recent studies have highlighted the potential of 4-(Hydroxyamino)-3-nitrobenzoic acid in drug discovery. Its ability to act as a precursor for bioisosteric replacements has been extensively explored, offering new avenues for designing drugs with improved pharmacokinetic profiles. For instance, a 2023 study published in *Nature Communications* demonstrated its utility in synthesizing analogs of known kinase inhibitors, showcasing enhanced potency and selectivity.

In the realm of materials science, 4-(Hydroxyamino)-3-nitrobenzoic acid has emerged as a key building block for constructing advanced polymers and coordination networks. Its functional groups enable the formation of robust hydrogen bonds and metal-ligand interactions, which are critical for designing stimuli-responsive materials. A groundbreaking study in *Advanced Materials* reported its use in creating self-healing polymers with unprecedented mechanical properties.

The synthesis of 4-(Hydroxyamino)-3-nitrobenzoic acid has also seen remarkable progress. Traditionally synthesized via multi-step reactions involving nitration and hydroxyamination, modern methods now employ catalytic asymmetric synthesis to achieve high enantiomeric excess. This advancement is particularly valuable for applications requiring chirality-specific compounds.

Moreover, computational chemistry has played a transformative role in understanding the electronic properties of 4-(Hydroxyamino)-3-nitrobenzoic acid. Density functional theory (DFT) studies have revealed insights into its electronic structure, guiding experimentalists in optimizing its reactivity for specific applications. These computational efforts have also facilitated the design of novel derivatives with tailored functionalities.

In conclusion, 4-(Hydroxyamino)-3-nitrobenzoic acid (CAS No. 15150-93-3) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile reactivity, and wide-ranging applications continue to inspire innovative solutions across diverse scientific disciplines. As research progresses, this compound is poised to make even greater contributions to the advancement of science and technology.